Cas no 2137984-67-7 ({[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine)

• Product Name: {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine
• CAS No: 2137984-67-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6360692
• PubChem ID: 165467769
• Update Time: 2025-06-11

{[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-803573
• 2137984-67-7
• {[3-(1-ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine
• {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine

• Inchi： 1S/C14H21NO/c1-5-16-12(4)14-8-6-7-13(9-14)10-15-11(2)3/h6-9,11,15H,4-5,10H2,1-3H3
• InChI Key： MRZBZXWHCPBHOP-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CC=CC(=C1)CNC(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine

Introduction to {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 2137984-67-7 and the product name {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates several key functional groups, including an ethoxyethenyl moiety and a propylamine side chain, which contribute to its distinctive chemical properties and reactivity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that exhibit structural diversity. The presence of the phenyl ring in the molecular backbone of {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery programs. The ethoxyethenyl group, on the other hand, introduces a degree of unsaturation that can be exploited in synthetic chemistry, enabling the development of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of a phenyl ring and an amine group creates a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that phenyl derivatives often exhibit inhibitory effects on various enzymes and receptors, which are implicated in numerous diseases. The propylamine moiety further enhances the compound's versatility, allowing for further functionalization to improve its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine interacts with biological targets, providing valuable insights into its potential therapeutic applications. These computational studies have been complemented by experimental investigations, which have confirmed the compound's ability to modulate certain biological processes.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the ethoxyethenyl group through vinylation reactions and the subsequent introduction of the propylamine side chain via nucleophilic substitution. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further research.

In addition to its pharmaceutical potential, {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine has shown promise in material science applications. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced properties. For instance, the presence of both aromatic and aliphatic components can contribute to improved thermal stability and mechanical strength in polymer matrices. Such materials could find applications in industries ranging from aerospace to automotive manufacturing.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural modifications. By introducing variations into its molecular framework, scientists can explore new pharmacological profiles and material properties. This approach aligns with the broader trend in drug discovery towards rational design and targeted modification of lead compounds.

Overall, {[3-(1-Ethoxyethenyl)phenyl]methyl}(propan-2-yl)amine represents a significant advancement in chemical research with implications for both pharmaceuticals and materials science. Its unique structure and versatile reactivity make it a valuable tool for further exploration, offering new opportunities for innovation and discovery.